Cas no 2613382-33-3 (Benzo[b]thiophene-5-ethanamine, N,α-dimethyl-, hydrochloride (1:1))

• Product Name: Benzo[b]thiophene-5-ethanamine, N,α-dimethyl-, hydrochloride (1:1)
• CAS No: 2613382-33-3
• MF: C₁₂H₁₆ClNS
• MW: 241.78014087677
• CID: 6376862
• PubChem ID: 165889698
• Update Time: 2025-10-10

Benzo[b]thiophene-5-ethanamine, N,α-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-ethanamine, N,α-dimethyl-, hydrochloride (1:1)
• [1-(1-benzothiophen-5-yl)propan-2-yl](methyl)amine hydrochloride
• EN300-27160474
• 2613382-33-3

• Inchi： 1S/C12H15NS.ClH/c1-9(13-2)7-10-3-4-12-11(8-10)5-6-14-12;/h3-6,8-9,13H,7H2,1-2H3;1H
• InChI Key： OHCAUPHUFZCCRQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2SC=CC2=C1)C(C)NC.Cl

Computed Properties

• Exact Mass: 241.0691984g/mol
• Monoisotopic Mass: 241.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3Ų

Additional information on Benzo[b]thiophene-5-ethanamine, N,α-dimethyl-, hydrochloride (1:1)

Benzo[b]thiophene-5-ethanamine, N,α-dimethyl-, hydrochloride (1:1) and its Significance in Modern Chemical Research

Benzo[b]thiophene-5-ethanamine, N,α-dimethyl-, hydrochloride (1:1), with the CAS number 2613382-33-3, is a compound of considerable interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic amines, which have garnered significant attention due to their diverse biological activities and potential applications in drug development. The structure of this molecule incorporates a benzo[b]thiophene core, a fused ring system consisting of a benzene ring and a thiophene ring, which is further substituted with an amine group at the 5-position and dimethyl groups at the nitrogen atom. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The benzo[b]thiophene scaffold is well-known for its presence in numerous bioactive natural products and pharmaceuticals. Its unique electronic and steric properties make it a versatile platform for designing molecules with specific biological targets. In recent years, there has been growing interest in developing new therapeutic agents based on benzo[b]thiophene derivatives due to their reported activities against various diseases, including cancer, inflammation, and neurological disorders. The amine functionality in Benzo[b]thiophene-5-ethanamine, N,α-dimethyl-, hydrochloride (1:1) provides a site for further chemical modification, allowing chemists to tailor the molecule's properties for specific applications.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The N,N-dimethylated amine group offers opportunities for further functionalization through reductive amination, condensation reactions, or coupling with other pharmacophores. These modifications can lead to novel compounds with enhanced pharmacological profiles. For instance, derivatives of this compound have been explored as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The hydrochloride salt form ensures that the compound remains stable under various storage conditions and can be easily handled in laboratory settings.

In the realm of medicinal chemistry, the investigation of heterocyclic compounds has been pivotal in discovering new drugs. The benzo[b]thiophene series has shown promise in several therapeutic areas. Recent studies have highlighted the importance of this scaffold in developing small-molecule inhibitors that target enzymes involved in disease pathways. For example, research has demonstrated that benzo[b]thiophene derivatives can modulate the activity of enzymes such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are implicated in cell cycle regulation and immune responses.

The N,N-dimethylation at the amine group in Benzo[b]thiophene-5-ethanamine, N,α-dimethyl-, hydrochloride (1:1) is particularly significant because it can influence the compound's solubility, bioavailability, and binding affinity to biological targets. Dimethylation often enhances metabolic stability and improves oral bioavailability, making such compounds more suitable for clinical development. Additionally, the hydrochloride salt form can improve solubility in aqueous media, facilitating its use in solution-based assays and formulations.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group transformations such as methylation and salt formation. Advanced techniques like palladium-catalyzed cross-coupling reactions have also been employed to construct the benzo[b]thiophene core efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both research purposes and potential clinical trials.

The pharmacological evaluation of Benzo[b]thiophene-5-ethanamine, N,α-dimethyl-, hydrochloride (1:1) has revealed several interesting properties. Preclinical studies have indicated that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For instance, it has been shown to interact with proteins involved in signal transduction pathways that are dysregulated in diseases such as cancer. Furthermore, its ability to cross cell membranes suggests potential applications in drug delivery systems designed to target specific cellular compartments.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and biological targets. These tools allow researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures for improved efficacy. By leveraging computational methods alongside experimental data, scientists can accelerate the discovery process and prioritize compounds for further development.

The future prospects for Benzo[b]thiophene-5-ethanamine, N,α-dimethyl-, hydrochloride (1:1) are promising given its structural features and reported biological activities. Ongoing research aims to explore new derivatives with enhanced properties through structure-activity relationship studies. Additionally, investigating its mechanism of action will provide valuable insights into its potential therapeutic applications. Collaborative efforts between synthetic chemists、biologists、and pharmacologists are essential to translate laboratory findings into tangible benefits for patients.

In conclusion，Benzo[b]thiophene-5-ethanamine，N，α-dimethyl-, hydrochloride (1:1), CAS no 2613382-33-3，is a significant compound with diverse applications in chemical research and drug development。Its unique structure，biological activities，and synthetic versatility make it a valuable asset for medicinal chemists。As research continues，this compound is likely to play an increasingly important role in addressing unmet medical needs。The combination of innovative synthetic methods，computational modeling，and rigorous pharmacological evaluation will further enhance our understanding of its potential benefits。